AbstractThe role of the New Phacomp method, which is used to estimate the position of the phase boundaries of the alloying regions characterized by the formation of embrittling and performance-decreasing TCP compounds in the γ matrix of nickel alloys, is estimated. A new approach to mathematical modeling of high-temperature alloys, which is based on optimization software, is proposed.

AbstractThe composition of the product formed in the V2O5–H2SO4–SO3–H2O system and its thermal decomposition are studied by differential thermal analysis, thermogravimetry, X-ray diffraction analysis, IR spectroscopy, scanning electron microscopy, and energy dispersive X-ray analysis. As found by X-ray diffraction, the formed deposit corresponds to vanadyl sulfate VOSO4⋅3H2O. The study of the thermal decomposition of VOSO4⋅3H2O by derivatography, IR spectroscopy, scanning electron microscopy, and energy dispersive X-ray analysis shows that the decomposition of vanadyl sulfate is multistage and occurs with the formation of intermediate phases.

Abstract—The influence of the laser treatment conditions on the elasticity of an OT4 titanium alloy is considered. A multifactorial model is developed to assign a laser treatment regime in order to achieve the required elasticity of the titanium alloy. The results obtained are useful for the companies implementing laser technologies and designing laser installations.

Abstract—The correlations of the mechanical properties of the bars made of various modifications of a Ti–6Al–4V titanium alloy with their chemical compositions (in terms of the aluminum and molybdenum equivalents), structural parameters, and diameter after annealing under industrial conditions of rolled, forged, and pressed bars 15–150 mm in diameter are studied. The regression models are justified for the prediction of the average mechanical properties of the bars in the dependence on the strength equivalents of alloying elements and impurities for aluminum and molybdenum in the temperature range 20–600°C. Recommendations on enhancing the quality of the VT6 alloy rods by a correction of the alloying range are proposed.

Abstract—A computational–experimental study of the delamination of carbon fiber reinforced plastic based on a medium-strength SYT49S carbon bundle and a VSE-1212 epoxy matrix is performed. The cohesive zone of a beam with overhanging ends under mode I fracture conditions is simulated. The features of determining the model parameters (interface strength, interface stiffness, cohesive zone length) for estimating the characteristic model element size are discussed.

Abstract—The 3D printing methods used in casting for the manufacture of master models are analyzed. A technology has been chosen to produce parts at a high accuracy when casting and 3D printing are combined. The factors affecting the quality of 3D models printed using this technology are analyzed. Experimental studies are carried out to determine the effect of the printing parameters (layer thickness, percentage of filling, printing speed) on the ultimate strength of the samples made of ABS plastic.

AbstractCopper-based Ag–Co–N coatings are fabricated by a combined method, which includes electroexplosive spraying, electron-beam treatment, and nitriding. The nanohardness, the wear resistance under dry sliding friction conditions, the coefficient of friction, the electrical conductivity, and the electroerosion resistance of the coatings are investigated, and their structure and phase composition are analyzed.

Abstract—A composite material with an aluminum-matrix filled with the silicon carbide is studied. A method for liquid-phase arrangement of the components of the composite material is developed and implemented. The concentration of carbide silicon particles introduced into an aluminum matrix is 1%. Experimental samples are used to estimate the changes in the structure and properties. The introduction of 1% silicon carbide into aluminum is found to increase the hardness by to 4.5% of the initial value. An analysis of the structure allows us to state the suitability of the samples and to consider the suggested method as a procedure promising for arrangement of the selected composite material components.

Abstract—The shape memory effect characteristics of a VT22I titanium alloy are studied during deformation by torsion. The critical strain (\(\gamma _{{{\text{cr}}}}^{{0.3}}\)) at which 0.3% unrecovered strain is accumulated is used as the main characteristic of the effect. This quantity for the VT22I alloy is shown to be lower by a factor of 3–4 than that for alloys based on titanium nickelide, which is due to an intense increase in the martensite/austenite interface motion resistance and to low slip stresses in a disordered solid solution.

Abstract—A technique is developed to calculate the head parameters for the production of nickel superalloy ingots by vacuum induction melting and subsequent casting of a melt into molds. It is based on methods of approximate calculations of heat conduction processes and the classical heat exchange theory. The application of this technique makes it possible to design the optimum head sizes in an automated mode with allowance for the type of head, the material of the insulation top insert, the mold wall thickness, the temperature and time parameters of casting, and other technological parameters and to ensure localization of shrinkage defects in the head part of the ingot and its dense macrostructure. The adequacy and reliability of the developed calculation technique has been experimentally confirmed on an ingot made of a granulated EP741NP nickel superalloy. The absence of shrinkage defects in the ingot volume makes it possible to use for the subsequent production of granules by centrifugal spraying without additional vacuum arc remelting, which significantly increases the profitability of production.